Cas no 16234-14-3 (2,4-Dichlorothieno[3,2-d]pyrimidine)

2,4-Dichlorothieno[3,2-d]pyrimidine structure

16234-14-3 structure

Product Name:2,4-Dichlorothieno[3,2-d]pyrimidine

CAS No:16234-14-3

MF:C₆H₂Cl₂N₂S

MW:205.064477443695

MDL:MFCD08448158

CID:135818

PubChem ID:12712832

Update Time:2025-04-19

2,4-Dichlorothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichlorothieno[3,2-d]pyrimidine
- 2,4-Dichloro-thieno[3,2-d]pyrimidine
- 2,4-Dichlorothiopheno[3,2-d]pyrimidine
- Thieno[3,2-d]pyrimidine, 2,4-dichloro-
- PubChem14660
- AQECFYPZMBRCIA-UHFFFAOYSA-N
- EBD23477
- BCP12974
- STL556985
- BBL103175
- AS0050
- RW3218
- 2-4, dochlorothieno(3,2D)pyrimidine
- 2.4-dichlorothieno[3,2-d]pyrimidine
- PB32614
- HP21431
- CM11090
- RP04506
- AN-2
- W-205902
- DTXSID10507712
- AM20080450
- MFCD08448158
- 2,4-Dichlorothieno[3,2-d]pyrimidine, AldrichCPR
- SY003512
- CHEMBL3236403
- SCHEMBL55563
- SS-4343
- 16234-14-3
- 2,4-bis(chloranyl)thieno[3,2-d]pyrimidine
- 2 pound not4-Dichlorothieno[3 pound not2-d]pyrimidine
- D4864
- CS-B0058
- AKOS005259768
- 2.4-dichloro-thieno[3,2-d]pyrimidine
- Z1269128390
- A810368
- EN300-197880
- FT-0646944
- A22718
- BP-11608
- Thieno[3,2-d]pyrimidine,2,4-dichloro-
- DB-005135
- MDL： MFCD08448158
- Inchi： 1S/C6H2Cl2N2S/c7-5-4-3(1-2-11-4)9-6(8)10-5/h1-2H
- InChI Key： AQECFYPZMBRCIA-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CS2)N=C(N=1)Cl

Computed Properties

Exact Mass: 203.93200
Monoisotopic Mass: 203.9315746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 54

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.662
Melting Point: 136.0 to 140.0 deg-C
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 54.02000
LogP: 2.99810

2,4-Dichlorothieno[3,2-d]pyrimidine Security Information

Signal Word：Danger
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P301+P310;P305+P351+P338
Safety Instruction： 24/25
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2,4-Dichlorothieno[3,2-d]pyrimidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichlorothieno[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4864-1G	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	>98.0%(GC)	1g	¥120.00	2024-04-17
Fluorochem	035938-25g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	25g	￡76.00	2022-03-01
AstaTech	50258-5/G	2,4-DICHLOROTHIENO[3,2-D]PYRIMIDINE	16234-14-3	95%	5g	$30	2023-09-17
AstaTech	50258-25/G	2,4-DICHLOROTHIENO[3,2-D]PYRIMIDINE	16234-14-3	95%	25g	$68	2023-09-17
AstaTech	50258-4*25/G	2,4-DICHLOROTHIENO[3,2-D]PYRIMIDINE	16234-14-3	95%	4*25/G	$286	2022-06-02
Fluorochem	035938-1g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	1g	￡10.00	2022-03-01
Fluorochem	035938-5g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	5g	￡24.00	2022-03-01
Fluorochem	035938-10g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	10g	￡38.00	2022-03-01
Apollo Scientific	OR303018-1g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	1g	£15.00	2025-02-19
Apollo Scientific	OR303018-5g	2,4-Dichlorothieno[3,2-d]pyrimidine	16234-14-3	97%	5g	£17.00	2025-02-19

2,4-Dichlorothieno[3,2-d]pyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:16234-14-3)2,4-Dichlorothieno[3,2-d]pyrimidine

Order Number:sfd22520

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:16234-14-3)2,4-二氯噻吩并[3,2-D]嘧啶

Order Number:LE20364968

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

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